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Cat. No.: B15554237 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the BX048 magnet, a high-

performance neodymium iron boron (NdFeB) block magnet. It details the magnet's physical

and magnetic properties, dimensional tolerances, and explores its application in advanced

biological research, specifically in the field of mechanobiology. This document serves as a

resource for researchers and professionals in drug development seeking to leverage magnetic

nanoparticles and external magnetic fields to modulate cellular behavior and signaling

pathways.

BX048 Magnet: Core Specifications
The BX048 is a grade N42 neodymium block magnet, known for its high magnetic strength and

specific dimensional characteristics. These properties make it a valuable component in

experimental setups requiring a precise and strong magnetic field.

Physical and Magnetic Properties
The quantitative data for the BX048 magnet are summarized in the tables below for easy

reference and comparison.

Table 1: Dimensional and Mechanical Specifications
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Property Imperial Metric

Length 1.0 in 25.4 mm

Width 0.25 in 6.35 mm

Thickness 0.5 in 12.7 mm

Dimensional Tolerances ±0.004 in ±0.1 mm

Weight 0.542 oz 15.37 g

Coating Nickel (Ni-Cu-Ni) -

Source:[1][2][3]

Table 2: Magnetic and Thermal Properties

Property Value

Material Grade N42 NdFeB

Magnetization Direction Through Thickness

Residual Flux Density (BrMax) 13,200 Gauss

Surface Field 4876 - 5876 Gauss

Pull Force (Case 1) ~18.71 lbs

Maximum Energy Product (BHmax) 42 MGOe

Maximum Operating Temperature 176°F (80°C)

Source:[2][4][5][6][7]

Applications in Mechanobiology: Probing Cellular
Responses with Magnetic Forces
While no direct citations mention the BX048 magnet in published research, its specifications

are highly suitable for techniques that utilize external magnetic fields to apply mechanical
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forces to cells. These methods, such as magnetic tweezers and magnetic twisting cytometry,

are pivotal in studying mechanotransduction—the process by which cells convert mechanical

stimuli into biochemical signals.[4][5][8]

A typical experimental workflow involves functionalizing magnetic nanoparticles with ligands

that bind to specific cell surface receptors.[9][10] An external magnetic field, generated by a

permanent magnet like the BX048, is then used to apply a controlled force to these

nanoparticles, thereby stimulating the targeted receptors and initiating downstream signaling

cascades.[1][4]
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Experimental workflow for magnetic-based cell stimulation.
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Experimental Protocol: Magnetic Tweezers for
Single-Cell Force Application
This section outlines a detailed methodology for a magnetic tweezers experiment, a technique

used to apply piconewton-scale forces to single molecules or cells.[2][6] A magnet with the

characteristics of the BX048 can be integrated into such a setup.

Materials and Equipment
BX048 N42 Neodymium Magnet

Superparamagnetic beads (e.g., 2.8 µm diameter)

Ligand for coating beads (e.g., fibronectin, anti-integrin antibody)

Cell culture of interest (e.g., fibroblasts, endothelial cells)

Inverted microscope with a high-resolution camera

Micromanipulators for positioning the magnet

Flow chamber for cell culture

Procedure
Preparation of Ligand-Coated Magnetic Beads:

Follow the manufacturer's protocol for conjugating the chosen ligand to the

superparamagnetic beads.

Ensure the beads are washed to remove any unbound ligand.

Cell Preparation:

Plate the cells on a glass-bottom dish or within the flow chamber at a suitable density.

Allow the cells to adhere and spread.

Incubation with Magnetic Beads:
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Introduce the ligand-coated magnetic beads to the cell culture.

Incubate for a sufficient time to allow the beads to bind to the target receptors on the cell

surface.

Gently wash the cells to remove any unbound beads.

Magnetic Force Application:

Mount the cell dish on the inverted microscope.

Position the BX048 magnet at a defined distance above the cells using a

micromanipulator. The force exerted on the beads is dependent on the magnetic field

gradient, which can be controlled by adjusting the magnet's position.[1][4]

The magnet will pull the beads in the direction of the magnetic field, applying a tensile

force to the cell through the ligand-receptor bond.

Data Acquisition and Analysis:

Record the cellular response using live-cell imaging. This can include observing changes

in cell morphology, intracellular calcium signaling, or cytoskeletal rearrangements.

The displacement of the magnetic beads can be tracked to calculate the applied force and

the mechanical properties of the cell.[4]

Following the experiment, cells can be lysed for biochemical analysis to probe the

activation of specific signaling pathways.

Mechanotransduction Signaling Pathways
The application of mechanical force to cell surface receptors, such as integrins, can trigger a

variety of downstream signaling cascades. These pathways play crucial roles in cell

proliferation, differentiation, and migration. The diagram below illustrates a simplified

representation of a common mechanotransduction pathway initiated by integrin activation.
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A representative mechanotransduction signaling pathway.
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The activation of integrins by mechanical force can lead to the recruitment and activation of

focal adhesion kinase (FAK) and Src family kinases.[8] This can subsequently activate the Ras-

Raf-MEK-ERK (MAPK) pathway, ultimately leading to changes in gene expression that

influence cellular behavior.[5][8] The ability to precisely control the application of force using

tools like the BX048 magnet allows researchers to dissect these complex signaling networks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. MAGNETIC TWEEZERS FOR THE STUDY OF DNA TRACKING MOTORS - PMC
[pmc.ncbi.nlm.nih.gov]

3. core.ac.uk [core.ac.uk]

4. Using Magnets and Magnetic Beads to Dissect Signaling Pathways Activated by
Mechanical Tension Applied to Cells - PMC [pmc.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

6. Magnetic tweezers - Wikipedia [en.wikipedia.org]

7. Cell labeling with magnetic nanoparticles: Opportunity for magnetic cell imaging and cell
manipulation - PMC [pmc.ncbi.nlm.nih.gov]

8. Interfacing 3D magnetic twisting cytometry with confocal fluorescence microscopy to
image force responses in living cells - PMC [pmc.ncbi.nlm.nih.gov]

9. Functionalization of iron oxide magnetic nanoparticles with targeting ligands: their
physicochemical properties and in vivo behavior - PMC [pmc.ncbi.nlm.nih.gov]

10. researchgate.net [researchgate.net]

To cite this document: BenchChem. [A Technical Guide to the BX048 Magnet: Dimensions,
Tolerances, and Applications in Mechanobiology]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15554237#bx048-magnet-dimensions-
and-tolerances]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC5555169/
https://www.researchgate.net/publication/50988993_Magnetic_Twisting_Cytometry
https://pmc.ncbi.nlm.nih.gov/articles/PMC5555169/
https://www.benchchem.com/product/b15554237?utm_src=pdf-body
https://www.benchchem.com/product/b15554237?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/282568810_Using_Magnets_and_Magnetic_Beads_to_Dissect_Signaling_Pathways_Activated_by_Mechanical_Tension_Applied_to_Cells
https://pmc.ncbi.nlm.nih.gov/articles/PMC3205452/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3205452/
https://core.ac.uk/outputs/76392876/?utm_source=pdf&utm_medium=banner&utm_campaign=pdf-decoration-v1
https://pmc.ncbi.nlm.nih.gov/articles/PMC4761479/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4761479/
https://www.researchgate.net/publication/50988993_Magnetic_Twisting_Cytometry
https://en.wikipedia.org/wiki/Magnetic_tweezers
https://pmc.ncbi.nlm.nih.gov/articles/PMC4029272/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4029272/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5555169/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5555169/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3057775/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3057775/
https://www.researchgate.net/figure/Surface-functionalization-mechanism-of-the-magnetic-nanoparticle_fig3_388400503
https://www.benchchem.com/product/b15554237#bx048-magnet-dimensions-and-tolerances
https://www.benchchem.com/product/b15554237#bx048-magnet-dimensions-and-tolerances
https://www.benchchem.com/product/b15554237#bx048-magnet-dimensions-and-tolerances
https://www.benchchem.com/product/b15554237#bx048-magnet-dimensions-and-tolerances
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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